Cas no 134419-77-5 (2-Propyn-1-one, 1-(2-bromophenyl)-3-phenyl-)

• Product Name: 2-Propyn-1-one, 1-(2-bromophenyl)-3-phenyl-
• CAS No: 134419-77-5
• MF: C₁₅H₉BrO
• MW: 285.135363340378
• CID: 1243113
• PubChem ID: 15054925
• Update Time: 2025-04-20

2-Propyn-1-one, 1-(2-bromophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(2-bromophenyl)-3-phenyl-
• 1-(2-bromophenyl)-3-phenylprop-2-yn-1-one
• HS-7449
• DTXSID80567626
• 134419-77-5

• Inchi： 1S/C15H9BrO/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-9H
• InChI Key： UQFFXUSOLRZMTF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 283.98367
• Monoisotopic Mass: 283.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07